Cas no 892770-95-5 (1-butyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-butyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one
• CAS No: 892770-95-5
• MF: C₂₇H₃₃FN₂O₃S
• MW: 484.62592959404
• CID: 5422814
• Update Time: 2025-10-28

1-butyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-butyl-3-(4-ethylphenyl)sulfonyl-6-fluoro-7-(4-methylpiperidin-1-yl)quinolin-4-one
• 1-butyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one

• Inchi： 1S/C27H33FN2O3S/c1-4-6-13-30-18-26(34(32,33)21-9-7-20(5-2)8-10-21)27(31)22-16-23(28)25(17-24(22)30)29-14-11-19(3)12-15-29/h7-10,16-19H,4-6,11-15H2,1-3H3
• InChI Key： FJTQEOXNVXQCBE-UHFFFAOYSA-N
• SMILES： N1(CCCC)C2=C(C=C(F)C(N3CCC(C)CC3)=C2)C(=O)C(S(C2=CC=C(CC)C=C2)(=O)=O)=C1

Additional information on 1-butyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one

Comprehensive Overview of 1-Butyl-3-(4-Ethylbenzenesulfonyl)-6-Fluoro-7-(4-Methylpiperidin-1-yl)-1,4-Dihydroquinolin-4-one (CAS No. 892770-95-5)

1-Butyl-3-(4-Ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892770-95-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinolones, which are known for their broad-spectrum antibacterial and antiviral properties. The unique structural features of this compound, including the 1-butyl, 3-(4-ethylbenzenesulfonyl), 6-fluoro, and 7-(4-methylpiperidin-1-yl) substituents, contribute to its distinct pharmacological profile and biological activity.

The synthesis of 1-butyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one involves a series of multi-step reactions that require precise control over reaction conditions and reagents. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications. The key steps in its synthesis include the formation of the quinoline core, followed by the introduction of the various substituents through selective functional group transformations.

In terms of its biological activity, 1-butyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one has been extensively studied for its potential as an anti-inflammatory agent. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings have significant implications for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Furthermore, studies have also explored the antiviral properties of 1-butyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one. Preliminary data suggest that this compound may have activity against a range of viruses, including influenza and herpes simplex virus. The mechanism of action is thought to involve the inhibition of viral replication through interference with key viral enzymes or host cell pathways.

The pharmacokinetic properties of 1-butyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperidin-1-y-l)-1,4-dihydroquinolin-4-one have also been investigated to understand its behavior in biological systems. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as a therapeutic agent. Additionally, its low toxicity and high selectivity for target molecules contribute to its safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-butyl-3-(4-Ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperidin-l-y-l)-1, 4-dihydroquinolin - 4-one in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 1-butyl - 3 - ( 4 - ethy lbenzene sulfonyl ) - 6 - fluoro - 7 - ( 4 - methylpip eridin - 1 - yl ) - 1 , 4 - dihydroquinolin - 4 - one (CAS No. 892770 - 95 - 5) represents a promising candidate in the development of novel therapeutic agents for treating inflammatory and viral diseases. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development in the pharmaceutical industry.